Cas no 68855-99-2 (Fluorene-9,9-dipropionic acid)

Fluorene-9,9-dipropionic acid Properties

Names and Identifiers

• Litsea cubeba oil
• ListeaCubebaoil
• Litseacubeba
• oil,litseacubeba
• Oils,Litseacubeba
• LITSEA CUBEBA OIL TERPENES
• oil of Litsea cubeba
• oil of mountain spicy-tree fruit
• Oils, litsea cubeda
• LITSEA CUBEBA
• 3,3'-(9H-fluorene-9,9-diyl)dipropanoic acid
• FLUORENE-9,9-DIPROPIONIC ACID
• 9,9'-Fluorenedipropionic acid
• 3-[9-(2-carboxyethyl)fluoren-9-yl]propanoic acid
• 9,9-BIS(2-CARBOXYETHYL)FLUORENE
• Propionic acid, 3,3'-fluoren-9-ylidenedi-
• Oprea1_394318
• Oprea1_688352
• MLS001203767
• 99FLUORENEDIPROPIONICACID
• 3-[9-(2-Carboxy-ethyl)-9H-fluoren-9-yl]-propionic acid
• HMS2819H10
• NSC68859
• STL200129
• LITSEA CUBEBA FRUIT OIL
• CUBEBAOIL
• +Expand

• InChIKey： HVIAEALBBMNFIW-UHFFFAOYSA-N
• Inchi： 1S/C19H18O4/c20-17(21)9-11-19(12-10-18(22)23)15-7-3-1-5-13(15)14-6-2-4-8-16(14)19/h1-8H,9-12H2,(H,20,21)(H,22,23)
• SMILES： OC(CCC1(CCC(=O)O)C2C=CC=CC=2C2C=CC=CC1=2)=O
• BRN： 2003967

Computed Properties

• Exact Mass: 415.225977
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 415.225977
• Heavy Atom Count: 23
• Complexity: 416
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 74.6

Experimental Properties

• Refractive Index: n20/D 1.4835(lit.)
• Boiling Point: 232 °C(lit.)
• Flash Point: 130 °F
• FEMA: 3846 | LITSEA CUBEBA OIL
• Color/Form: Light yellow clear liquid, with sweet fruit aroma and citral like aroma.
• Density: 0.883 g/mL at 25 °C(lit.)